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Compound of Interest

Compound Name: Pentyl acetate

Cat. No.: B166345 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the toxicological data for pentyl
acetate. The information is compiled from various safety data sheets and scientific databases

to support risk assessment and safe handling practices in professional settings.

Acute Toxicity
Pentyl acetate exhibits low acute toxicity via oral, dermal, and inhalation routes of exposure.[1]

Table 1: Acute Toxicity Data for Pentyl Acetate
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Route of
Administration

Species
Test Guideline
(Similar to)

Value Reference

Oral Rat
OECD Guideline

401

LD50: > 5,000

mg/kg
[1]

Oral Rabbit Not Specified
LD50: 7,400

mg/kg

Oral Rat Not Specified
LD50: 6,500

mg/kg
[2][3]

Oral Rat Not Specified
LD50: > 1600

mg/kg
[4]

Dermal Rabbit
OECD Guideline

402

LD50: 8,300

mg/kg
[1]

Dermal Rabbit
OECD Guideline

402

LD50: > 14,000

mg/kg
[1]

Inhalation

(vapour)
Rat

OECD Guideline

403

LC50 (4h): >

19.25 mg/L
[1]

Experimental Protocols
Oral LD50 (similar to OECD Guideline 401): This study likely involved the administration of

single doses of pentyl acetate to a group of rats via gavage. The animals would have been

observed for a set period (typically 14 days) for signs of toxicity and mortality. The LD50

value, the dose estimated to cause mortality in 50% of the test animals, was then

determined.

Dermal LD50 (similar to OECD Guideline 402): In this protocol, pentyl acetate was likely

applied to the shaved skin of rabbits for a 24-hour period. The animals were then observed

for signs of toxicity and mortality over a 14-day period to determine the dermal LD50.

Inhalation LC50 (similar to OECD Guideline 403): This study would have exposed rats to a

specific concentration of pentyl acetate vapor for a 4-hour period. The animals were then

observed for toxic effects and mortality over a 14-day period to determine the LC50, the
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concentration of the substance in the air that is lethal to 50% of the test animals. No mortality

was observed at the tested concentration.[1]

Irritation and Sensitization
Table 2: Irritation and Sensitization Data for Pentyl Acetate

Endpoint Species
Test Guideline
(Similar to)

Result Reference

Skin Irritation Rabbit
OECD Guideline

404
Slightly irritating [1]

Eye Irritation Not Specified Not Specified Not irritating [1]

Skin

Sensitization
Animal Studies Not Specified Not sensitizing [1]

Experimental Protocols
Skin Corrosion/Irritation (similar to OECD Guideline 404): This test involves applying the

substance to the skin of a test animal (typically a rabbit) and observing for signs of irritation,

such as redness and swelling, over a period of time. Pentyl acetate was found to be slightly

irritating to the skin.[1] Prolonged contact may cause skin dryness or cracking.[1]

Eye Irritation: While a specific guideline is not cited, standard tests involve instilling the

substance into the eye of a test animal and observing for signs of irritation to the cornea, iris,

and conjunctiva. Pentyl acetate was found to be not irritating to the eyes.[1]

Skin Sensitization: Animal studies, likely following a protocol similar to the guinea pig

maximization test (OECD Guideline 406), were conducted to assess the potential for pentyl
acetate to cause an allergic contact dermatitis. The results indicated that it is not a skin

sensitizer.[1]

Repeated Dose Toxicity
No adverse effects were observed in animal studies following repeated inhalative exposure to

pentyl acetate.[1]
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Genotoxicity
Table 3: Genotoxicity Data for Pentyl Acetate

Test System Result Reference

Bacterial Reverse Mutation

Assay (Ames test)
Not mutagenic [1]

In vitro Mammalian Cell Gene

Mutation Test
Not mutagenic [1]

Experimental Protocols
Bacterial Reverse Mutation Assay (Ames Test): This in vitro test uses strains of Salmonella

typhimurium and Escherichia coli to detect gene mutations. The substance was not found to

be mutagenic in bacteria.[1]

In vitro Mammalian Cell Gene Mutation Test: This assay assesses the potential of a

substance to induce gene mutations in cultured mammalian cells. Pentyl acetate was not

mutagenic in this system.[1]

Carcinogenicity
There is no data available on the carcinogenicity of pentyl acetate.[1]

Reproductive and Developmental Toxicity
Reproductive Toxicity: Animal studies gave no indication of a fertility-impairing effect.[1] The

results were determined in a screening test (OECD 421/422).[1]

Developmental Toxicity: No indications of a developmental toxic or teratogenic effect were

seen in animal studies.[1]

Experimental Protocols
Reproduction/Developmental Toxicity Screening Test (OECD 421/422): These screening

tests provide initial information on the potential reproductive and developmental toxicity of a
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substance. They typically involve exposing male and female rats to the substance before and

during mating, and for females, throughout gestation and lactation. The offspring are then

examined for any adverse effects.

Specific Target Organ Toxicity (STOT)
Single Exposure: Based on the available information, there is no specific target organ toxicity

to be expected after a single exposure.[1]

Repeated Exposure: No adverse effects were observed after repeated inhalative exposure in

animal studies.[1]

Metabolism
Pentyl acetate is expected to be readily hydrolyzed in the body. This metabolic process breaks

down the ester into acetic acid and its corresponding alcohol, pentanol.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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